7-chloro-4-(4-methoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one

• IUPAC Name: 7-chloro-4-[(4-methoxyphenyl)methyl]-5H-1,4-benzoxazepin-3-one
• InChI: InChI=1S/C17H16ClNO3/c1-21-15-5-2-12(3-6-15)9-19-10-13-8-14(18)4-7-16(13)22-11-17(19)20/h2-8H,9-11H2,1H3
• InChI Key: SLJPERKPBMEDEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CC3=C(C=CC(=C3)Cl)OCC2=O
• Molecular Formula: C17H16ClNO3
• Molecular Weight: 317.8 g/mol

Description

7-Chloro-4-(4-methoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one is a heterocyclic compound, which is a type of organic compound consisting of a ring structure containing at least two different elements. This compound has a wide range of applications in the fields of medicine, pharmacology, and chemistry. It is used as an intermediate in the synthesis of various pharmaceuticals and as a starting material for the development of new drugs. Additionally, 7-chloro-4-(4-methoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one has been found to possess a variety of biological activities, which makes it an attractive target for further research.

Scientific Research Applications

7-Chloro-4-(4-methoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one has been found to possess a variety of biological activities, which makes it an attractive target for further research. It has been used as a starting material for the synthesis of various pharmaceuticals, including anti-inflammatory agents and anticonvulsants. Additionally, it has been investigated for its potential anti-cancer, anti-microbial, and anti-fungal activities. Furthermore, it has been studied for its ability to modulate the activity of various enzymes and receptors, as well as its ability to interact with other molecules.

Mechanism of Action

The exact mechanism of action of 7-chloro-4-(4-methoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one is not yet fully understood. However, it is believed to interact with various enzymes and receptors, modulating their activity and thus affecting various physiological processes. Additionally, it has been found to possess a variety of biological activities, which suggests that it may interact with a variety of other molecules, such as proteins, nucleic acids, and lipids.
Biochemical and Physiological Effects
7-Chloro-4-(4-methoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one has been found to possess a variety of biological activities, which suggests that it may have a variety of biochemical and physiological effects. For instance, it has been found to possess anti-inflammatory, anticonvulsant, and anti-cancer activities. Additionally, it has been studied for its ability to modulate the activity of various enzymes and receptors, as well as its ability to interact with other molecules.

Advantages and Limitations for Lab Experiments

7-Chloro-4-(4-methoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one has several advantages and limitations when used in laboratory experiments. One of the main advantages of using this compound is its availability, as it can be easily synthesized in the laboratory. Additionally, it has a wide range of applications in the fields of medicine, pharmacology, and chemistry, making it an attractive target for further research. However, there are some limitations to using this compound in laboratory experiments, such as its potential toxicity and the possibility of cross-reactivity with other compounds.

Future Directions

The potential applications of 7-Chloro-4-(4-methoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one are vast, and there are many future directions that can be explored. For instance, further research can be conducted to explore its potential anti-cancer, anti-microbial, and anti-fungal activities. Additionally, its ability to modulate the activity of various enzymes and receptors can be further studied, as well as its ability to interact with other molecules. Furthermore, its potential as a starting material for the synthesis of various pharmaceuticals can be further investigated. Finally, its potential toxicity and the possibility of cross-reactivity with other compounds should be studied in order to ensure its safe use in laboratory experiments.

Synthesis Methods

7-Chloro-4-(4-methoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one can be synthesized via a three-step process. The first step involves the reaction of 4-methoxybenzyl chloride with sodium hydroxide in an aqueous solution to produce 4-methoxybenzyl alcohol. The second step involves the reaction of the alcohol with chloroacetic acid in an aqueous solution to produce 7-chloro-4-(4-methoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one. The third step involves the reaction of the compound with sodium hydroxide in an aqueous solution to produce the desired product.